Cas no 2227734-60-1 (methyl 3-(3S)-3-hydroxybutylbenzoate)

• Product Name: methyl 3-(3S)-3-hydroxybutylbenzoate
• CAS No: 2227734-60-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6193834
• PubChem ID: 165676876
• Update Time: 2025-07-22

methyl 3-(3S)-3-hydroxybutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3S)-3-hydroxybutylbenzoate
• methyl 3-[(3S)-3-hydroxybutyl]benzoate
• EN300-1754060
• 2227734-60-1

• Inchi： 1S/C12H16O3/c1-9(13)6-7-10-4-3-5-11(8-10)12(14)15-2/h3-5,8-9,13H,6-7H2,1-2H3/t9-/m0/s1
• InChI Key： BVUNZHQNSVAFLR-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3S)-3-hydroxybutylbenzoate

Research Briefing on Methyl 3-(3S)-3-hydroxybutylbenzoate (CAS: 2227734-60-1) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(3S)-3-hydroxybutylbenzoate (CAS: 2227734-60-1) is a chiral benzoate derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its (3S)-3-hydroxybutyl side chain, exhibits unique physicochemical properties that make it a promising candidate for drug development and biochemical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in metabolic disorders and inflammatory diseases.

The synthesis of methyl 3-(3S)-3-hydroxybutylbenzoate has been optimized using asymmetric catalysis and enzymatic resolution techniques, achieving high enantiomeric purity (>99% ee). Researchers have reported its role as an intermediate in the production of bioactive molecules, including prostaglandin analogs and leukotriene modulators. Its structural features, such as the ester linkage and hydroxyl group, contribute to its metabolic stability and bioavailability, which are critical for pharmaceutical applications.

In vitro and in vivo studies have demonstrated that methyl 3-(3S)-3-hydroxybutylbenzoate exhibits anti-inflammatory and antioxidant properties. Mechanistic investigations reveal that it modulates key signaling pathways, including NF-κB and Nrf2, which are implicated in chronic inflammatory conditions. Additionally, its chiral center at the 3-position has been shown to influence receptor binding affinity, highlighting the importance of stereochemistry in its biological activity.

Recent advancements in drug delivery systems have explored the incorporation of methyl 3-(3S)-3-hydroxybutylbenzoate into nanoparticle formulations to enhance its therapeutic efficacy. For instance, liposomal encapsulation has improved its solubility and targeted delivery to inflamed tissues, reducing off-target effects. These innovations underscore its potential as a lead compound for developing next-generation anti-inflammatory drugs.

Despite its promise, challenges remain in scaling up the production of methyl 3-(3S)-3-hydroxybutylbenzoate and optimizing its pharmacokinetic profile. Future research directions include structure-activity relationship (SAR) studies to identify derivatives with enhanced potency and reduced toxicity. Collaborative efforts between academia and industry are essential to accelerate its translation into clinical applications.

In conclusion, methyl 3-(3S)-3-hydroxybutylbenzoate (CAS: 2227734-60-1) represents a versatile scaffold in medicinal chemistry, with demonstrated biological activities and therapeutic potential. Continued research into its mechanisms of action and delivery strategies will be pivotal in unlocking its full pharmaceutical value.